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CASSIAMINA CASSIAMINA
Brand Name: Vulcanchem
CAS No.: 1828-75-7
VCID: VC0159156
InChI: InChI=1S/C30H18O9/c1-10-6-14-23(29(38)21-13(25(14)34)4-3-5-17(21)32)27(36)19(10)20-11(2)7-15-24(28(20)37)30(39)22-16(26(15)35)8-12(31)9-18(22)33/h3-9,31-33,36-37H,1-2H3
SMILES: CC1=CC2=C(C(=C1C3=C(C4=C(C=C3C)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)C6=C(C2=O)C=CC=C6O
Molecular Formula: C30H18O9
Molecular Weight: 522.5 g/mol

CASSIAMINA

CAS No.: 1828-75-7

Main Products

VCID: VC0159156

Molecular Formula: C30H18O9

Molecular Weight: 522.5 g/mol

CASSIAMINA - 1828-75-7

CAS No. 1828-75-7
Product Name CASSIAMINA
Molecular Formula C30H18O9
Molecular Weight 522.5 g/mol
IUPAC Name 2-(1,8-dihydroxy-3-methyl-9,10-dioxoanthracen-2-yl)-1,6,8-trihydroxy-3-methylanthracene-9,10-dione
Standard InChI InChI=1S/C30H18O9/c1-10-6-14-23(29(38)21-13(25(14)34)4-3-5-17(21)32)27(36)19(10)20-11(2)7-15-24(28(20)37)30(39)22-16(26(15)35)8-12(31)9-18(22)33/h3-9,31-33,36-37H,1-2H3
Standard InChIKey UECHIQHWRMWQKC-UHFFFAOYSA-N
SMILES CC1=CC2=C(C(=C1C3=C(C4=C(C=C3C)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)C6=C(C2=O)C=CC=C6O
Canonical SMILES CC1=CC2=C(C(=C1C3=C(C4=C(C=C3C)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)C(=O)C6=C(C2=O)C=CC=C6O
Synonyms cassiamin A
PubChem Compound 12302507
Last Modified Nov 11 2021
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